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Compound of Interest

Compound Name: Vinyl phosphate

Cat. No.: B1219903

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core chemical properties of
dialkyl vinyl phosphonate monomers, a class of compounds of significant interest for the
development of advanced materials with applications in flame retardancy, biomaterials, and
drug delivery. This document details their synthesis, reactivity, polymerization behavior, and key
physicochemical characteristics, presenting quantitative data in structured tables and outlining
detailed experimental protocols.

Physicochemical Properties

Dialkyl vinyl phosphonates are organophosphorus compounds characterized by a vinyl group
directly attached to a phosphonate moiety. The general structure consists of a phosphorus
atom double-bonded to one oxygen atom, single-bonded to two alkoxy groups, and single-
bonded to a vinyl group.

A summary of the key physical properties for two common examples, Dimethyl
vinylphosphonate and Diethyl vinylphosphonate, is presented in Table 1.
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Property D-imethyl Diethyl vinylphosphonate
vinylphosphonate

Linear Formula CH2=CHPO(OCH:)2 CH2=CHPO(OCH2CHs3)2[1]

CAS Number 4645-32-3 682-30-4[1]

Molecular Weight 136.09 g/mol 164.14 g/mol [1]

Boiling Point 197-202 °C 202 °C[1]

Density 1.146 g/mL at 20 °C 1.068 g/mL at 25 °C[1]

Refractive Index (n20/D) 1.430-1.435 1.429[1]

Synthesis of Dialkyl Vinyl Phosphonate Monomers

Several synthetic routes to dialkyl vinyl phosphonate monomers have been developed, with the
most common methods being the Michaelis-Arbuzov and Michaelis-Becker reactions. A
straightforward and economical method involves the copper nanoparticle-catalyzed
hydrophosphorylation of aliphatic alkynes.[2] More recently, Heck coupling between vinyl
phosphonic acid and aryl bromide compounds has been demonstrated as a reliable method for
synthesizing a diverse range of these monomers.[3]

lllustrative Synthesis Workflow: Heck Coupling

The following diagram illustrates a generalized workflow for the synthesis of vinyl phosphonate
monomers via a Heck coupling reaction.
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Synthesis of Vinyl Phosphonates via Heck Coupling

Reactants

Vinyl Phosphonic Acid
Aryl Bromide

Reaction Conditions Process Product

v 4

(Solvenl (e.9., Acetonilri\e)}ﬂ{mix Reactants, Catalyst, Base, and So\ventHHeal Mixture (e.g., 80-100 °C))—>(Purificalion (e.g., Column Chromalography)}ﬂ Dialkyl Vinyl Phosphonate
Base (e.g., Triethylamine)
Catalyst

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis of vinyl phosphonates.

Reactivity and Polymerization

Dialkyl vinyl phosphonates can undergo polymerization through various mechanisms, including
free-radical, anionic, and rare-earth metal-mediated group-transfer polymerization (REM-GTP).
[4][5] The choice of polymerization technique significantly influences the resulting polymer's
molecular weight, polydispersity, and architecture.[5]
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Free-Radical Polymerization

Free-radical polymerization of vinyl phosphonate monomers is often characterized by
significant chain transfer reactions, which can lead to polymers with lower molecular weights
and broader polydispersity.[5][6] These transfer reactions can involve intramolecular hydrogen
transfer from the phosphonate ester groups.[7]

Experimental Protocol: Free-Radical Solution Polymerization of Diethyl Vinyl Phosphonate
(DEVP)

o Materials: Diethyl vinyl phosphonate (DEVP), purified by vacuum distillation;
Azobisisobutyronitrile (AIBN), recrystallized from methanol; Anhydrous solvent (e.g., toluene
or dioxane).[5]

e Procedure:

o

A solution of DEVP and AIBN in the anhydrous solvent is prepared in a reaction flask.[4]
o The mixture is degassed by several freeze-pump-thaw cycles.[4]

o The reaction flask is filled with an inert atmosphere (e.g., argon or nitrogen) and heated to
a desired temperature (e.g., 60-80 °C) in an oil bath.[4]

o The polymerization is allowed to proceed for a set time (e.g., 12-24 hours).[4]
o The reaction is cooled to room temperature.[4]

o The polymer is precipitated by pouring the solution into a large volume of a non-solvent
like methanol or hexane.[4]

o The polymer is collected by filtration, redissolved in a suitable solvent (e.g., THF), and
reprecipitated to purify it.[4]

Anionic Polymerization

Anionic polymerization of dialkyl vinyl phosphonates, typically initiated by organolithium
compounds, allows for the synthesis of polymers with well-defined molecular weights and
narrow molecular weight distributions.[4][8]
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Experimental Protocol: Anionic Polymerization of DEVP

o Materials: Diethyl vinylphosphonate (DEVP), freshly distilled; Anhydrous tetrahydrofuran
(THF); n-Butyllithium (n-BuLi) solution in hexanes; Anhydrous methanol; Argon or Nitrogen
gas supply; Schlenk line and glassware.[4]

e Procedure:
o All glassware is flame-dried under vacuum and cooled under an inert atmosphere.[4]
o Anhydrous THF is transferred to the reaction flask via cannula.[4]
o The reaction flask is cooled to -78 °C using a dry ice/acetone bath.[4]
o A calculated amount of n-BuLi solution is added dropwise to the stirred THF.[4]
o Freshly distilled DEVP is added dropwise to the initiator solution.[4]
o The polymerization is allowed to proceed for a specified time (e.g., 1-4 hours) at -78 °C.[4]

o The polymerization is terminated by the addition of a small amount of anhydrous
methanol.[4]

o The polymer is precipitated by pouring the reaction mixture into a large volume of a non-
solvent (e.g., hexane or diethyl ether).[4]

Rare-Earth Metal-Mediated Group-Transfer
Polymerization (REM-GTP)

REM-GTP is a living polymerization technique that provides excellent control over the polymer
architecture, enabling the synthesis of block copolymers and polymers with specific end-group
functionalities.[4] This method has been successfully used to synthesize high-molecular-weight
poly(diethyl vinylphosphonate) (PDEVP).[9]

The following diagram illustrates the initiation pathway for REM-GTP of DEVP.
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REM-GTP Initiation Pathway for DEVP Polymerization
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Caption: Initiation and propagation in REM-GTP of DEVP.

Quantitative Polymerization Data

The polymerization method has a significant impact on the resulting polymer properties. Table 2
summarizes typical quantitative data for the polymerization of diethyl vinylphosphonate (DEVP)
using different techniques.
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Number-
L. Monomer to Average . )
Polymerization . . Polydispersity
Initiator Ratio Molecular Reference
Method . Index (PDI)
(M) Weight (Mn) (
g/mol)
Anionic
o 50 8,200 1.10 [4]
Polymerization
Anionic
o 100 16,400 1.15 [4]
Polymerization
Radical
o 100 5,000 25 [4]
Polymerization
REM-GTP 200 32,800 1.05 [4]

Thermal Properties

Organophosphorus compounds generally exhibit good thermal and hydrolytic stabilities.[6] The
thermal stability of polymers derived from dialkyl vinyl phosphonates is an important
characteristic, particularly for applications such as flame retardants. The degradation of these
polymers can be influenced by the presence of the phosphorus-containing side chains. For
instance, P—O—C bonds that may form during certain polymerization processes are more
thermally labile than the phosphonate group itself and can lead to chain scission.[7]

Spectroscopic Characterization
Standard spectroscopic techniques are used to characterize dialkyl vinyl phosphonate
monomers and their corresponding polymers.

e Nuclear Magnetic Resonance (NMR) Spectroscopy:

o H NMR: Provides information about the proton environment in the molecule. The proton
magnetic resonance spectra of diethyl vinylphosphonate and substituted
vinylphosphonates have been studied in detail.[10]
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o 3P NMR: Is particularly useful for characterizing phosphorus-containing compounds. The
chemical shift provides information about the electronic environment of the phosphorus
atom.[11]

« Infrared (IR) Spectroscopy: The IR spectra of dialkyl phosphonates show characteristic
absorption bands for the P=0 and P-H groups.

Solubility

The solubility of dialkyl vinyl phosphonate monomers and their polymers can be tuned by
modifying the alkyl groups. For instance, the use of branched alkyl chains can significantly
improve the solubility of the corresponding polymers.[11] Poly(ethylene alkyl phosphonate)s
have shown excellent water solubility, making them potential substitutes for polyethylene glycol
(PEG) in biomedical applications.[12]

Applications in Drug Development and Materials
Science

The unique properties of polymers derived from dialkyl vinyl phosphonates make them
promising candidates for various applications:

» Biomedical Applications: Their biocompatibility and potential for functionalization make them
suitable for drug delivery systems, components for dental cements, and bone reconstruction.

[4119]

o Flame Retardants: The phosphorus content imparts flame-retardant properties to materials.

[4]
e Polymer Electrolyte Membranes: These polymers are being explored for use in fuel cells.[4]

This guide provides a foundational understanding of the chemical properties of dialkyl vinyl
phosphonate monomers. For more specific applications and advanced characterization,
consulting the cited literature is recommended.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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